Cas no 495417-33-9 ((3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol)

• Product Name: (3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
• CAS No: 495417-33-9
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1084767
• PubChem ID: 11806309
• Update Time: 2025-04-20

(3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(2-Chlorophenyl)-5-methylisoxazol-4-yl)methanol
• [3-(2-Chlorophenyl)-5-methyl-1,2-oxazol-4-yl]methanol
• DTXSID301240915
• 3-(2-Chlorophenyl)-5-methyl-4-isoxazolemethanol
• 495417-33-9

• Inchi： 1S/C11H10ClNO2/c1-7-9(6-14)11(13-15-7)8-4-2-3-5-10(8)12/h2-5,14H,6H2,1H3
• InChI Key： PLNYBWKSBUSSHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(CO)=C(C)ON=1

Computed Properties

• Exact Mass: 223.0401
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26